Cas no 89033-21-6 (4-hydroxy-3-oxobutanenitrile)

• Product Name: 4-hydroxy-3-oxobutanenitrile
• CAS No: 89033-21-6
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• CID: 3165342
• PubChem ID: 19801897
• Update Time: 2025-04-21

4-hydroxy-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-oxobutanenitrile
• 89033-21-6

• Inchi： 1S/C4H5NO2/c5-2-1-4(7)3-6/h6H,1,3H2
• InChI Key： SSWZAPZCJFNIQP-UHFFFAOYSA-N
• SMILES： OCC(CC#N)=O

Computed Properties

• Exact Mass: 99.032028402Da
• Monoisotopic Mass: 99.032028402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 61.1Ų